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Compound of Interest

Compound Name: BD-1047 dihydrobromide

Cat. No.: B605978 Get Quote

Essential Safety and Handling of BD-1047
Dihydrobromide
BD-1047 dihydrobromide is a potent and selective sigma-1 (σ1) receptor antagonist used in

neuroscience research. Due to its chemical properties, it is imperative to handle this compound

with strict adherence to safety protocols to minimize exposure and ensure a safe laboratory

environment. This guide provides essential safety and logistical information, including

operational and disposal plans, for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties:

Molecular Formula: C₁₃H₂₀Cl₂N₂·2HBr

Molecular Weight: 437.04 g/mol

Appearance: A white to off-white powder or crystalline solid.

Solubility: Soluble in water and DMSO up to 50 mM.

Storage: Store in a cool, dry, and well-ventilated area. It is recommended to desiccate at

+4°C.
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Hazard Identification: BD-1047 dihydrobromide is classified as a hazardous substance.

According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), its hazard statements are:

H315: Causes skin irritation.[1]

H318: Causes serious eye damage.[1]

H335: May cause respiratory irritation.[1]

Signal Word: Danger[1]

Personal Protective Equipment (PPE) and
Engineering Controls
Given the hazardous nature of BD-1047 dihydrobromide, a multi-layered approach to safety,

combining engineering controls and personal protective equipment, is mandatory.

Engineering Controls:

Fume Hood: All handling of the solid compound and preparation of solutions should be

conducted in a certified chemical fume hood to minimize inhalation of the powder.

Ventilation: Ensure the laboratory has adequate general ventilation.

Personal Protective Equipment (PPE): The following table summarizes the required PPE for

handling BD-1047 dihydrobromide in both its solid and solution forms.
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Body Part PPE Specification Solid Form Solution Form

Hands

Gloves: Due to the

dichlorophenyl moiety,

standard thin nitrile

gloves are not

recommended for

prolonged contact as

they offer poor

resistance to

dichlorobenzene.[2]

For splash protection,

double-gloving with

thicker (e.g., 8 mil)

nitrile gloves is a

minimum requirement.

For extended

handling, consider

gloves made of more

resistant materials like

Viton™ or a laminate.

Always consult the

glove manufacturer's

chemical resistance

guide for specific

breakthrough times.

Mandatory Mandatory

Eyes/Face Safety Goggles and

Face Shield: Chemical

splash goggles are

required at all times.

When handling the

solid powder or

concentrated

solutions, a face

shield must be worn in

addition to goggles to

protect against

Mandatory Mandatory
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splashes and airborne

particles.

Body

Laboratory Coat: A

fully buttoned, long-

sleeved laboratory

coat is required.

Consider a chemically

resistant apron when

handling larger

quantities.

Mandatory Mandatory

Respiratory

Respirator: A NIOSH-

approved respirator

(e.g., N95 for

powders, or an

appropriate cartridge

respirator for vapors if

handling heated

solutions) should be

used if work cannot be

conducted within a

fume hood or if there

is a risk of aerosol

generation.

Recommended As needed

Operational and Disposal Plans
A clear and concise plan for the handling and disposal of BD-1047 dihydrobromide is crucial

for maintaining a safe laboratory.

Step-by-Step Handling Procedure:
Preparation: Before handling, ensure all necessary PPE is donned correctly and the fume

hood is functioning properly. Prepare all necessary equipment (spatulas, weigh boats, vials,

solvents) within the fume hood.
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Weighing: Carefully weigh the desired amount of the powdered compound in a tared, sealed

container within the fume hood to prevent dust dispersion.

Dissolving: Add the solvent to the container with the powder slowly and carefully. If

necessary, aid dissolution by gentle vortexing or sonication.

Storage of Solutions: Store stock solutions in clearly labeled, sealed containers at the

recommended temperature (-20°C or -80°C for long-term storage).[3]

Post-Handling: After handling, decontaminate all surfaces and equipment. Remove and

dispose of gloves properly. Wash hands thoroughly with soap and water.

Spill Response Plan:
In the event of a spill, follow these procedures immediately:

Evacuate: Alert others in the immediate area and evacuate if the spill is large or if you are

unsure of the hazard.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Contain: For a small powder spill, gently cover it with a damp paper towel to avoid making

the powder airborne. For a liquid spill, contain it with an inert absorbent material (e.g.,

vermiculite, sand, or a commercial spill kit).

Clean-up: Wearing appropriate PPE, carefully scoop the contained material into a labeled,

sealable waste container.

Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.

Dispose: Dispose of all contaminated materials as hazardous waste.

Disposal Plan:
All waste containing BD-1047 dihydrobromide must be treated as hazardous waste.
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Waste Type Disposal Procedure

Solid Waste

Collect excess solid BD-1047 dihydrobromide

and any contaminated materials (e.g., weigh

boats, paper towels, gloves) in a clearly labeled,

sealed hazardous waste container.

Liquid Waste

Collect unused solutions and solvent rinses in a

designated, labeled hazardous waste container

for halogenated organic waste. Do not pour

down the drain.[1]

Sharps

Any contaminated sharps (needles, Pasteur

pipettes) must be disposed of in a designated

sharps container for hazardous chemical waste.

Final Disposal

All hazardous waste must be disposed of

through your institution's Environmental Health

and Safety (EHS) office, typically via

incineration at a licensed facility.[4]

Visual Guidance: Diagrams
To further clarify procedures and mechanisms, the following diagrams are provided.
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Safe Handling and Emergency Workflow for BD-1047 Dihydrobromide
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Caption: A workflow diagram for the safe handling of BD-1047 dihydrobromide.
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Mechanism of Action: Sigma-1 Receptor Antagonism
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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